Benzenesulfonamide, 4-chloro-N-(2-hydroxyethyl)-N-methyl-

• CAS RN: 55281-23-7
• Molecular Formula: C9H12ClNO3S
• Molecular Weight: 249.72 g/mol
• IUPAC Name: 4-chloro-N-(2-hydroxyethyl)-N-methylbenzenesulfonamide
• InChI: InChI=1S/C9H12ClNO3S/c1-11(6-7-12)15(13,14)9-4-2-8(10)3-5-9/h2-5,12H,6-7H2,1H3
• InChI Key: UTTIOMLIJLVTII-UHFFFAOYSA-N
• Canonical SMILES: CN(CCO)S(=O)(=O)C1=CC=C(C=C1)Cl

Description

Benzenesulfonamide, 4-chloro-N-(2-hydroxyethyl)-N-methyl- is a useful research compound. Its molecular formula is C9H12ClNO3S and its molecular weight is 249.72 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To 20 parts of tetrahydrofuran is added 3.9 parts of N-methyl-ethanolamine. To this solution, 10 parts of tetrahydrofuran containing 5 parts of p-chlorobenzenesulfonyl chloride is added with stirring. After completion of the addition, the resultant mixture is stirred as it is for a while, and then heated for about 1 hour on a water bath at 50° C. to terminate the reaction. Then, the salt is removed by filtration, and the filtrate is freed from the solvent, whereby an oily substance is obtained. This oily substance is subjected to distillation under reduced pressure to obtain 4.2 parts of a distillate, b.p. 180° C./0.5 mmHg.